BE“GHE Foundational & Exploratory

Check Availability & Pricing

Lithium trimethylsilanolate CAS number and
molecular structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium trimethylsilanolate

Cat. No.: B1581542

An In-depth Technical Guide to Lithium Trimethylsilanolate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of lithium trimethylsilanolate, a versatile
organosilicon compound. It covers its chemical identity, molecular structure, key properties,
synthesis protocols, and significant applications in various fields of research and development.

Chemical Identity and Molecular Structure

Lithium trimethylsilanolate, also known as trimethylsilanol lithium salt, is an alkali metal salt
of trimethylsilanol. It is a valuable reagent in organic synthesis and materials science due to the
high nucleophilicity of the oxygen atom linked to the silicon.[1]

CAS Number: 2004-14-0[2][3][4]

Molecular Structure:

Molecular Formula: CsHsLiOSI[2][4][5]

Linear Formula: (CH3)3sSiOLi[3]

SMILES:[Li+].C--INVALID-LINK--(C)[O-][3]

INChl Key: OXOZHAWWRPCVGL-UHFFFAOY SA-N[3][5]
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The structure consists of a lithium cation ionically bonded to the oxygen atom of the
trimethylsilanolate anion.

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of lithium trimethylsilanolate is
presented below.

Property Value Reference(s)
Molecular Weight 96.13 g/mol [2][3]
Pale yellow to light orange
Appearance [2]
powder
Assay 95% to 105.5% (by titration) [2][3]
Form Solid [3]

- Room Temperature, under
Storage Conditions ) [2][6]
inert atmosphere

Key Stability and Reactivity Information:
o Moisture Sensitivity: Decomposes slowly in moist air and rapidly in water.[1]

o Reactivity with CO2: Reacts with carbon dioxide, particularly in the presence of moisture, to
form lithium carbonate and hexamethyldisiloxane.[1] This reactivity is utilized in applications
like atomic layer deposition (ALD).[1]

o Handling: Due to its air and moisture sensitivity, it should be handled under an inert
atmosphere (e.g., nitrogen or argon).[6]

Synthesis of Lithium Trimethylsilanolate

The synthesis of lithium trimethylsilanolate is primarily achieved through the cleavage of the
Si-O-Si bond in hexamethyldisiloxane.[1] Two main routes are commonly employed, differing in
the lithium source used.
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Experimental Protocol: Industrial Scale Synthesis

This method is cost-effective and safer for large-scale production, utilizing lithium hydroxide.[1]
Reaction: (CH3)3SiOSi(CHs)s + 2 LIOH-H20 - 2 (CH3)3SiOLi + 3 H20

Materials:

o Hexamethyldisiloxane

e Lithium hydroxide monohydrate (LIOH-H20)

e Mixed organic solvent (e.g., absolute ethanol and cyclohexane in a 1:1 to 1.5:1 mass ratio)

[7]
o Nitrogen (N2) gas for inert atmosphere
Procedure:[7]

o To areaction vessel, add hexamethyldisiloxane, lithium hydroxide monohydrate, and the
mixed organic solvent. The molar ratio of hexamethyldisiloxane to LiOH-H20 should be 1:1.

[7]
¢ Purge the reactor with nitrogen gas to establish an inert atmosphere.
e Heat the mixture to reflux.
e Maintain the reflux for 24 to 48 hours.
 After the reaction is complete, allow the mixture to cool naturally to room temperature.
 Filter the resulting solid product.

e Dry the collected solid under vacuum (0.1 MPa) at 80°C for 2 to 4 hours to yield the final
lithium trimethylsilanolate product.

Experimental Protocol: Laboratory Scale Synthesis
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This convenient laboratory-scale synthesis uses an organolithium reagent, such as
methyllithium, and is valued for its high yield.[1] It was first reported by Seyferth and Alleston in
1963.[1][8]

Reaction: (CHs3)3SiOSi(CHs)s + CHsLi — (CHs)sSiOLi + (CHs)4Si

Materials:

Hexamethyldisiloxane

Methyllithium (CHsLi) solution in a suitable solvent (e.g., diethyl ether)

Anhydrous solvent (e.g., diethyl ether)

Nitrogen (N2) or Argon (Ar) gas for inert atmosphere
Procedure:[1][8]

o Under an inert atmosphere, dissolve hexamethyldisiloxane in an anhydrous solvent in a
suitable reaction flask equipped with a magnetic stirrer and a dropping funnel.

e Cool the solution in an ice bath.
e Slowly add the methyllithium solution to the stirred hexamethyldisiloxane solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.

e The resulting solution of lithium trimethylsilanolate can often be used directly for
subsequent reactions.[3] Alternatively, the solvent and the volatile tetramethylsilane
byproduct can be removed under vacuum to isolate the solid product.
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Caption: Synthesis pathways for lithium trimethylsilanolate.

Applications in Research and Development

Lithium trimethylsilanolate is a versatile compound with a growing number of applications.

Organic Synthesis

Due to the polarity of the Li-O-Si linkage, the oxygen atom is highly nucleophilic, making it a

valuable reagent.[1]

o Strong Base and Nucleophile: It is used for deprotonation of acidic compounds and in

nucleophilic substitution reactions.[6]

o Ester Hydrolysis: It serves as an effective agent for the hydrolysis of esters under mild

conditions.[8]

e Introduction of Trimethylsilyl Groups: It can be used to introduce trimethylsilyl ethers.

Polymer Chemistry
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The compound is utilized as an initiator in anionic polymerization processes, for example, with
methyl methacrylate.[6] This allows for excellent control over the molecular weight distribution
and isotacticity of the resulting polymers.[6]

Materials Science and Electronics

 Lithium-lon Batteries: It is actively researched as an electrolyte additive in lithium-ion
batteries, where it has been shown to improve performance and stability.[1][2]

o Atomic Layer Deposition (ALD): It is a novel precursor for the ALD of lithium-containing thin
films, such as Li2COs and other lithium oxides.[1][9] Its volatility and thermal stability allow for
precise control over film composition.[1][9]

» Silicone-Based Products: It is used in the formulation of silicones, enhancing their thermal
stability and chemical resistance.[2]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.smolecule.com/products/s1892564
https://www.smolecule.com/products/s1892564
https://www.benchchem.com/product/b1581542
https://www.chemimpex.com/products/36519
https://www.benchchem.com/product/b1581542
https://pubs.aip.org/avs/jva/article-pdf/doi/10.1116/1.4972209/15825464/01b133_1_online.pdf
https://www.benchchem.com/product/b1581542
https://pubs.aip.org/avs/jva/article-pdf/doi/10.1116/1.4972209/15825464/01b133_1_online.pdf
https://www.chemimpex.com/products/36519
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundatio

nal & Exploratory
Check Availability & Pricing

-

ALD Application Workflow )

Substrate Preparation

Pulse 1:
Volatilized LITMSO
(175-300°C)

Surface Reaction

Purge with
Inert Gas

Pulse 2:
Co-reactant
(e.g., H20, 03)

Grow Layer

Surface Reaction

Purge with
Inert Gas

Repeat Cycle
(n times)

Final Thickness

Lithium-Containing
Thin Film

J

Click to download full resolution via product page

Caption: General workflow for Atomic Layer Deposition using LITMSO.
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Conclusion

Lithium trimethylsilanolate is a key organosilicon reagent with significant utility in both
academic research and industrial applications. Its unique reactivity profile makes it an
indispensable tool in organic synthesis, polymer chemistry, and the development of advanced
materials for energy storage and electronics. Proper handling techniques are essential due to
its sensitivity to air and moisture. Future research is expected to further expand its applications,
particularly in the field of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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